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Compound of Interest

Compound Name: N1,N12-Di-boc-spermine

Cat. No.: B2940851

N1,N12-Di-boc-spermine: A Technical Overview

For researchers, scientists, and professionals in drug development, N1,N12-Di-boc-spermine
is a key chemical compound with significant applications in biochemical research and
pharmaceutical development. This document provides a concise summary of its core
physicochemical properties.

N1,N12-Di-boc-spermine is a derivative of spermine, a naturally occurring polyamine. The "Di-
boc" designation indicates the presence of two tert-butoxycarbonyl (Boc) protecting groups.
These groups enhance the compound's stability and solubility, making it a versatile tool in
various experimental contexts.[1] It is particularly valuable as a building block in the synthesis
of other polyamines and their derivatives.[1]

Physicochemical Properties

The fundamental molecular characteristics of N1,N12-Di-boc-spermine are summarized

below.
Property Value Source
Molecular Formula C20H42N404 [1112][3]
Molecular Weight 402.6 g/mol [2][3]
Monoisotopic Mass 402.32060583 Da [3]
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Experimental Methodologies & Signaling Pathways

The determination of the molecular formula and weight of a specific chemical entity like
N1,N12-Di-boc-spermine is typically achieved through established analytical techniques such
as mass spectrometry and elemental analysis. These methods provide precise data on the
elemental composition and mass of the molecule.

Given that the core topic is the fundamental molecular properties of a synthetic chemical,
detailed experimental protocols for its synthesis or complex biological signaling pathways are
not directly applicable to the determination of its molecular weight and formula. The provided
data is based on computational analysis and standardized analytical measurements.

No signaling pathways or experimental workflows are described for the determination of these
specific properties. Therefore, the generation of a corresponding diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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